Cas no 1807145-30-7 (Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807145-30-7
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4803866
• Update Time: 2025-10-30

Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-9(19)4-6-7(12(15,16)17)5-8(10(13)14)18-11(6)20-2/h5,10H,3-4H2,1-2H3
• InChI Key： GIIXBJXNENHTAG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate

Comprehensive Analysis of Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807145-30-7)

The compound Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807145-30-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and materials science. Its unique molecular structure, featuring difluoromethyl, methoxy, and trifluoromethyl functional groups, makes it a versatile intermediate for synthesizing advanced chemicals. This article delves into its properties, applications, and relevance to contemporary research trends, addressing common queries such as "pyridine derivatives in drug discovery" and "fluorinated compounds in agriculture."

One of the most striking features of Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate is its potential role in agrochemical innovation. Fluorinated pyridines are increasingly sought after due to their enhanced bioactivity and environmental stability. Researchers exploring "sustainable crop protection" or "next-generation pesticides" often focus on such compounds. The presence of trifluoromethyl and difluoromethyl groups in this molecule may contribute to improved pesticidal efficacy, aligning with the global push for eco-friendly agricultural solutions.

In the pharmaceutical sector, pyridine-based compounds like CAS No. 1807145-30-7 are pivotal in medicinal chemistry. Their structural complexity allows for interactions with biological targets, making them candidates for drug development. Searches for "fluorinated heterocycles in therapeutics" or "pyridine acetates as enzyme inhibitors" highlight the growing interest in such molecules. The methoxy and acetate functionalities in this compound further expand its utility in designing novel bioactive agents.

From a synthetic chemistry perspective, the compound's multi-functionalized pyridine core presents intriguing challenges and opportunities. Laboratories investigating "selective fluorination techniques" or "regioselective pyridine modifications" may find this molecule particularly relevant. Its ethyl ester group also offers flexibility for further derivatization, catering to demands for "tailored chemical building blocks" in industrial and academic settings.

The commercial and research significance of Ethyl 6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetate is underscored by its alignment with key industry trends. As sustainability becomes a priority, queries like "green synthesis of fluorinated compounds" and "low-toxicity chemical intermediates" dominate discussions. This compound's potential for scalable production while maintaining environmental compliance positions it as a forward-looking solution for modern chemical challenges.

In conclusion, CAS No. 1807145-30-7 represents a compelling case study in the convergence of structural ingenuity and applied chemistry. Whether addressing "high-value specialty chemicals" or "innovative molecular design," this compound exemplifies the transformative power of strategically functionalized pyridines. Its multifaceted applications ensure its continued relevance across scientific disciplines and industrial sectors.